Cas no 2172161-07-6 (1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol
• CAS No: 2172161-07-6
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5927123
• PubChem ID: 165747813
• Update Time: 2025-07-16

1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol
• 1-[3-(hydroxymethyl)oxolan-3-yl]-3,5-dimethylcyclohexan-1-ol
• 2172161-07-6
• EN300-1646996

• Inchi： 1S/C13H24O3/c1-10-5-11(2)7-13(15,6-10)12(8-14)3-4-16-9-12/h10-11,14-15H,3-9H2,1-2H3
• InChI Key： OOWUHPBGJQGCCL-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(CO)COCC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol

Introduction to 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol (CAS No. 2172161-07-6) and Its Emerging Applications in Chemical Biology

1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol (CAS No. 2172161-07-6) is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. This tricyclic alcohol features a cyclohexane ring substituted with a 3-hydroxymethylfuran moiety, which creates a versatile scaffold for further functionalization and interaction with biological targets. The presence of two methyl groups at the 3 and 5 positions of the cyclohexane ring enhances its steric properties, making it an attractive candidate for drug discovery and material science applications.

The compound’s structural design is reminiscent of natural products found in plants and microorganisms, which often exhibit remarkable biological functions. The combination of a cyclic ether (oxolan) with a sterically hindered cyclohexanol backbone suggests potential applications in modulating enzyme activity, receptor binding, and cellular signaling pathways. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to various protein targets, hinting at its utility as a lead compound in medicinal chemistry.

In the realm of chemical biology, 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol has been explored for its potential role in developing novel therapeutic agents. Studies indicate that the compound’s furan ring can engage in hydrogen bonding interactions with polar residues in protein active sites, while the hydroxymethyl group provides a site for further derivatization via esterification or etherification reactions. These properties make it an excellent starting point for designing molecules that can selectively interact with disease-causing proteins or enzymes.

One particularly exciting area of research involves the application of 1-3-(hydroxymethyl)oxolan-3-yl-3,5-dimethylcyclohexan-1-ol in neurodegenerative disease modeling. Emerging evidence suggests that modifications to the cyclohexanol core can influence cholinergic receptor activity, which is relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. Researchers have synthesized analogs of this compound and tested their efficacy in vitro, demonstrating promising results in reducing amyloid-beta aggregation—a hallmark pathological feature of Alzheimer’s disease. The dimethyl substitution at positions 3 and 5 appears to enhance solubility while maintaining binding affinity, improving pharmacokinetic profiles.

The compound’s potential extends beyond pharmaceutical applications into material science, where its rigid tricyclic structure could serve as a building block for polymers or liquid crystals. The oxolan ring introduces a degree of flexibility while the cyclohexane moiety provides stability, making it an ideal candidate for designing novel materials with tailored mechanical and optical properties. Recent patents have highlighted its use in developing high-performance coatings or adhesives that exhibit enhanced durability under extreme conditions.

From a synthetic chemistry perspective, 1-3-(hydroxymethyl)oxlan-3-yiyl-l,35-dimethyIcycIohexan-l-oI (CAS No. 2172161076) offers a rich palette for structural diversification through functional group transformations. The hydroxymethyl group can be easily converted into esters, amides, or thiols using standard coupling reagents such as EDCI/HOBt or Boc2O. Additionally, the furan ring can undergo metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Heck couplings), allowing for the introduction of aryl or vinyl substituents that may enhance bioactivity.

The growing interest in green chemistry has also spurred investigations into sustainable synthetic routes for this compound. Researchers are exploring biocatalytic methods to construct the tricyclic core using enzymatic cascades or microbial transformations, reducing reliance on harsh chemical conditions and minimizing waste generation. Such approaches align with global efforts to develop environmentally friendly processes that maintain high yields and selectivity.

In conclusion, l - 13( hydroxymethyl ) oxlan - 13 ,5 - dimethyI cycIohexan - l - oI ( CAS NO . 2172161076 ) represents a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features make it an excellent scaffold for drug discovery，while its synthetic versatility allows for extensive molecular engineering。 As research progresses，this compound is likely to play an increasingly important role in addressing both medical challenges and industrial needs.